Cas no 313969-65-2 ((3Z)-3-(2-hydroxy-5-methoxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one)

• Product Name: (3Z)-3-(2-hydroxy-5-methoxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one
• CAS No: 313969-65-2
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 3936651
• PubChem ID: 6523636
• Update Time: 2025-06-24

(3Z)-3-(2-hydroxy-5-methoxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-[(2-hydroxy-5-methoxyphenyl)methylene]-
• (3Z)-3-(2-hydroxy-5-methoxyphenyl)methylidene-2,3-dihydro-1H-indol-2-one
• AKOS040693517
• 3-(2-Hydroxy-5-methoxybenzylidene)indolin-2-one
• F0348-4259
• (3Z)-3-[(2-hydroxy-5-methoxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one
• SCHEMBL5476105
• 313969-65-2
• (Z)-3-(2-hydroxy-5-methoxybenzylidene)indolin-2-one
• (3Z)-3-[(2-hydroxy-5-methoxyphenyl)methylidene]-1H-indol-2-one

• Inchi： 1S/C16H13NO3/c1-20-11-6-7-15(18)10(8-11)9-13-12-4-2-3-5-14(12)17-16(13)19/h2-9,18H,1H3,(H,17,19)/b13-9-
• InChI Key： SAMTUGLIWVLBQY-LCYFTJDESA-N
• SMILES： O=C1/C(=C\C2C=C(C=CC=2O)OC)/C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 267.08954328Da
• Monoisotopic Mass: 267.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų